Cas no 2172532-73-7 (tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxan-3-ylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxan-3-ylazetidine-1-carboxylate
• CAS No: 2172532-73-7
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 5784903
• PubChem ID: 165747638
• Update Time: 2025-11-07

tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxan-3-ylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1646464
• tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)oxan-3-yl]azetidine-1-carboxylate
• 2172532-73-7
• tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxan-3-ylazetidine-1-carboxylate

• Inchi： 1S/C14H25NO5/c1-12(2,3)20-11(17)15-7-14(18,8-15)13(9-16)5-4-6-19-10-13/h16,18H,4-10H2,1-3H3
• InChI Key： AEJRTWVGDKMPBI-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C1(CO)COCCC1

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.2Ų

Additional information on tert-butyl 3-hydroxy-3-3-(hydroxymethyl)oxan-3-ylazetidine-1-carboxylate

tert-butyl 3-hydroxy-3-(3-hydroxymethyl)oxan-3-ylazetidine-1-carboxylate (CAS No. 2172532-73-7)

The compound tert-butyl 3-hydroxy-3-(3-hydroxymethyl)oxan-3-ylazetidine-1-carboxylate, identified by the CAS registry number 2172532-73-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes an azetidine ring and an oxane ring, both of which contribute to its versatile reactivity and functionality. The presence of hydroxyl groups and a tert-butyl ester further enhances its chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of azetidine-containing compounds in drug design, particularly due to their ability to form stable cyclic structures that can mimic natural bioactive molecules. The tert-butyl ester group in this compound serves as a protecting group, which is often utilized in organic synthesis to prevent unwanted side reactions during the formation of more complex molecules. The hydroxymethyl group attached to the oxane ring introduces additional hydrophilic properties, which can be advantageous in drug delivery systems or as intermediates in the synthesis of bioactive agents.

The synthesis of tert-butyl 3-hydroxy-3-(3-hydroxymethyl)oxan-3-ylazetidine-1-carboxylate involves a multi-step process that typically includes the formation of the azetidine ring through cycloaddition reactions or other cyclization techniques. The introduction of the hydroxymethyl group and the tert-butyl ester requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various methodologies to optimize these steps, leveraging advancements in catalytic systems and green chemistry principles.

In terms of applications, this compound has shown promise in the field of medicinal chemistry, particularly as a precursor for the development of novel therapeutics. Its structural features make it an ideal candidate for exploring interactions with biological targets, such as enzymes or receptors, which could lead to the discovery of new drug candidates. Additionally, the compound's stability under various conditions makes it suitable for use in combinatorial chemistry libraries, enabling high-throughput screening for potential bioactive compounds.

Recent advancements in computational chemistry have also provided deeper insights into the properties of tert-butyl 3-hydroxy-3-(3-hydroxymethyl)oxan-3-ylazetidine. Molecular modeling studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including good solubility and permeability, which are critical for drug absorption and distribution. Furthermore, its ability to form hydrogen bonds with biological molecules suggests potential for targeting specific protein pockets or nucleic acid structures.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's behavior in different chemical environments. For instance, researchers have utilized nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity. These analytical techniques are essential for ensuring the reliability of experimental results and for guiding further modifications to improve its properties.

In conclusion, tert-butyl 3-hydroxy-3-(hydroxymethyl)oxan-related compounds represent a promising class of molecules with diverse applications in chemistry and pharmacology. As research continues to uncover their full potential, they are expected to play an increasingly important role in advancing drug discovery and development efforts.